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Compound of Interest

Compound Name: DHA Ceramide

Cat. No.: B15560891

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of DHA ceramide, a unique
sphingolipid integrating the omega-3 fatty acid docosahexaenoic acid (DHA). It details the
complete chemical structure, physicochemical properties, relevant biological pathways, and
standard experimental protocols for its synthesis and analysis.

The Complete Chemical Structure of DHA Ceramide

DHA ceramide is a composite lipid molecule formed by the covalent linkage of two distinct
moieties: a sphingoid base and docosahexaenoic acid (DHA).

e Sphingoid Base Backbone: The foundational structure of a ceramide is a long-chain amino
alcohol, with sphingosine ((2S,3R,4E)-2-aminooctadec-4-ene-1,3-diol) being the most
common in mammalian cells.[1][2] This 18-carbon backbone features a primary hydroxyl
group at C1, a secondary hydroxyl group at C3, an amino group at C2, and a trans double
bond between C4 and C5.[1][3]

o Docosahexaenoic Acid (DHA): DHA is a 22-carbon polyunsaturated omega-3 fatty acid.[4][5]
Its systematic name is all-cis-docosa-4,7,10,13,16,19-hexa-enoic acid, indicating a 22-
carbon chain with six cis-configured double bonds.[4][6] DHA is a crucial component of
membranes in the brain and retina.[4]
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Formation of the Amide Bond: The complete structure of DHA ceramide, systematically named
N-docosahexaenoyl-sphingosine, is formed when the carboxyl group of DHA links to the amino
group (at position C2) of the sphingosine backbone via an amide bond.[7][8][9] This
conjugation results in a complex amphipathic molecule with distinct signaling and structural
properties.
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Figure 1. Formation of DHA Ceramide from its constituent molecules.

Physicochemical and Quantitative Data

The integration of DHA's long, highly unsaturated acyl chain into the ceramide backbone
results in a molecule with unique physical properties compared to ceramides with saturated
fatty acids.
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Docosahexaenoic

Property . Sphingosine DHA Ceramide
Acid (DHA)
N-
all-cis-docosa- (2S,3R,4E)-2- ((42,72,10Z,132,16Z,

Systematic Name

4,7,10,13,16,19-hexa-

Aminooctadec-4-ene-

197)-docosa-

enoic acid[4] 1,3-diol[1] 4,7,10,13,16,19-
enoyl)-sphingosine
Molecular Formula C22H3202[4][10] C1sH37NO2[1][3] Ca0oHe7NO3[11]

Molar Mass 328.49 g/mol [4][12] 299.50 g/mol [1] 609.97 g/mol [11]

CAS Number 6217-54-5[10] 123-78-4[1] 218608-43-6[11]
) Light yellow oily ) o

Physical State Solid Liquid[11]

liquid[12]

Biological Context and Signaling Pathways

Ceramides are central hubs in sphingolipid metabolism and function as critical second

messengers in a variety of cellular signaling pathways, regulating processes like apoptosis, cell

proliferation, and inflammation.[7][13] They are generated through three primary pathways.[7]

[14][15]
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1. Lipid Extraction
(e.g., Bligh-Dyer method)

2. Saponification
(Mild alkaline hydrolysis to remove glycerolipids)

:

3. Fluorescent Derivatization
(Reaction with anthroyl cyanide)

y

4. Reversed-Phase HPLC
(Separation of ceramide species)

5. Quantification
(Fluorescence detection and comparison
to internal standards)

Workflow for Quantitative Analysis of Ceramides by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15560891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

